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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical findings for JNJ-42153605, a

positive allosteric modulator (PAM) of the metabotropic glutamate receptor 2 (mGluR2). The

primary focus is to objectively present the available data, compare its performance with

alternative compounds, and provide detailed experimental context to assess the reproducibility

of the initial findings. To date, independent replication of the key preclinical findings by research

groups outside of the originating institution, Janssen Research & Development, has not been

identified in publicly available literature. The data presented here is therefore based on the

initial discovery and characterization studies.

Executive Summary
JNJ-42153605 is a potent and selective mGluR2 PAM that has demonstrated potential

antipsychotic-like activity in rodent models.[1][2] Key findings from preclinical studies indicate

its ability to reverse phencyclidine (PCP)-induced hyperlocomotion in mice, a model often used

to screen for antipsychotic drugs.[1] JNJ-42153605 has been compared with other mGluR2

modulators, including another PAM (JNJ-40411813) and an orthosteric agonist (LY404039), as

well as a serotonin 5HT2A antagonist (ritanserin).[3] While showing a similar profile to other
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mGluR2 activators in some assays, it also displays differentiating characteristics, particularly

concerning motor side effects.[3] The lack of independent studies makes a definitive conclusion

on the broader reproducibility of these findings challenging. This guide synthesizes the

available data to facilitate a critical evaluation of JNJ-42153605's preclinical profile.

Data Presentation: Quantitative Comparison of JNJ-
42153605 and Alternatives
The following tables summarize the quantitative data from preclinical studies, allowing for a

direct comparison of JNJ-42153605 with other relevant compounds.

Table 1: In Vitro and In Vivo Potency of mGluR2 Modulators
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Compound
Mechanism
of Action

In Vitro
Potency
(EC50/IC50)

In Vivo
Potency
(ED50)

Species Reference

JNJ-

42153605
mGluR2 PAM

EC50 = 17

nM (human

mGluR2)

ED50 = 5.4

mg/kg (PCP-

induced

hyperlocomot

ion)

Mouse [1][2]

JNJ-

40411813

mGluR2 PAM

with 5HT2A

antagonism

(in rodents)

Potency of

~150 nM

(human

mGluR2)

Not explicitly

stated for

PCP-induced

hyperlocomot

ion

Mouse/Rat [3]

LY404039
mGluR2/3

Agonist

Not specified

in

comparative

studies

Effective in

inhibiting

PCP-induced

hyperlocomot

ion

Mouse [3]

Ritanserin
5HT2A

Antagonist

IC50 = 0.63

mg/kg

(reversal of

memantine-

induced brain

activation)

Inhibited

PCP-induced

hyperlocomot

ion

Mouse [3]

Table 2: Effects on Locomotor Activity in Mice
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Compound
Spontaneou
s
Locomotion

PCP-
induced
Hyperlocom
otion

d-
amphetami
ne-induced
Hyperlocom
otion

Scopolamin
e-induced
Hyperlocom
otion

Reference

JNJ-

42153605
Inhibition Inhibition No effect Inhibition [3]

JNJ-

40411813
Inhibition Inhibition No effect Inhibition [3]

LY404039 Inhibition Inhibition No effect Inhibition [3]

Ritanserin Inhibition Inhibition No effect No effect [3]

Table 3: Effects in Other Preclinical Models

Compound
Conditioned
Avoidance
Response (Rat)

Memantine-
induced Brain
Activation (Mouse)

Rotarod
Performance (Rat)

JNJ-42153605 Inhibition Reversal
Minor and transient

effect

JNJ-40411813 Inhibition Reversal No effect

LY404039 Inhibition Reversal Significant impairment

Ritanserin No effect Reversal Not tested

Experimental Protocols
Detailed methodologies for the key experiments are crucial for assessing reproducibility. The

following protocols are synthesized from the methods sections of the primary publications.

Phencyclidine (PCP)-Induced Hyperlocomotion in Mice
This assay is a widely used preclinical screen for potential antipsychotic activity.
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Objective: To assess the ability of a test compound to reverse the hyperlocomotor effects of the

NMDA receptor antagonist, phencyclidine.

Animals: Male mice (strain, e.g., C57BL/6) are typically used.[4] Animals are housed under

standard laboratory conditions with ad libitum access to food and water.

Apparatus: An open-field arena equipped with infrared beams to automatically record

locomotor activity (e.g., total distance traveled).

Procedure:

Habituation: Mice are individually placed in the open-field arena for a period of 30-60

minutes to allow for habituation to the novel environment.

Drug Administration:

The test compound (e.g., JNJ-42153605, vehicle, or a comparator drug) is administered

via the intended route (e.g., subcutaneous, s.c.).

After a specified pretreatment time (e.g., 30-60 minutes), PCP (typically 3-10 mg/kg, s.c.)

is administered to induce hyperlocomotion.[4][5]

Data Collection: Immediately following PCP administration, locomotor activity is recorded for

a set duration, typically 60-120 minutes.

Data Analysis: The total distance traveled is calculated for each animal. The effect of the test

compound is determined by comparing the locomotor activity of the compound + PCP group

to the vehicle + PCP group. An ED50 value, the dose at which the compound produces a

50% reversal of the PCP effect, can be calculated.

Conditioned Avoidance Response (CAR) in Rats
The CAR test is a predictive model for antipsychotic efficacy, assessing the ability of a

compound to suppress a learned avoidance response without impairing the ability to escape an

aversive stimulus.[6]

Objective: To evaluate the antipsychotic-like potential of a test compound by measuring its

effect on a conditioned avoidance response.
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Animals: Male rats (e.g., Sprague-Dawley) are commonly used.

Apparatus: A two-compartment shuttle box with a grid floor capable of delivering a mild electric

footshock. A conditioned stimulus (CS), such as a light or tone, and an unconditioned stimulus

(US), the footshock, are presented.

Procedure:

Training (Acquisition):

A rat is placed in one compartment of the shuttle box.

The CS is presented for a short duration (e.g., 10 seconds).

If the rat moves to the other compartment during the CS presentation, it is recorded as an

avoidance response, and the trial ends.

If the rat does not move to the other compartment during the CS, the US (footshock) is

delivered through the grid floor. The US is terminated when the rat escapes to the other

compartment.

This procedure is repeated for a set number of trials per session over several days until a

stable baseline of avoidance responding is achieved.

Testing:

Once trained, rats are administered the test compound (e.g., JNJ-42153605, vehicle, or a

comparator drug) prior to the test session.

The number of avoidance and escape responses is recorded during the test session.

Data Analysis: The primary measure is the suppression of the conditioned avoidance

response. A compound is considered to have antipsychotic-like activity if it significantly

reduces the number of avoidance responses at doses that do not affect the ability to escape

the footshock (i.e., no motor impairment).

Mandatory Visualization
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Caption: Signaling pathway of an mGluR2 positive allosteric modulator (PAM) like JNJ-
42153605.

Experimental Workflows
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Caption: Experimental workflow for the PCP-induced hyperlocomotion assay.
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Caption: Experimental workflow for the Conditioned Avoidance Response (CAR) assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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